Cas no 52479-94-4 (Phenol,2-cyclopentyl-4,6-dimethyl-)

Phenol,2-cyclopentyl-4,6-dimethyl- structure
52479-94-4 structure
Product Name:Phenol,2-cyclopentyl-4,6-dimethyl-
CAS No:52479-94-4
MF:C13H18O
MW:190.281424045563
CID:377312
PubChem ID:104208
Update Time:2025-04-19

Phenol,2-cyclopentyl-4,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol,2-cyclopentyl-4,6-dimethyl-
    • 2-cyclopentyl-4,6-dimethylphenol
    • 6-cyclopentyl-2,4-xylenol
    • DTXSID80200465
    • NS00032514
    • SCHEMBL11700915
    • EINECS 257-946-4
    • 52479-94-4
    • Inchi: 1S/C13H18O/c1-9-7-10(2)13(14)12(8-9)11-5-3-4-6-11/h7-8,11,14H,3-6H2,1-2H3
    • InChI Key: VRNMLRLXNNNMIN-UHFFFAOYSA-N
    • SMILES: OC1C(C)=CC(C)=CC=1C1CCCC1

Computed Properties

  • Exact Mass: 190.13584
  • Monoisotopic Mass: 190.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2Ų
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 4.3

Experimental Properties

  • Density: 1.034
  • Boiling Point: 250.4°Cat760mmHg
  • Flash Point: 112.4°C
  • Refractive Index: 1.555
  • PSA: 20.23
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